10.1039/J19660000281 | The thermal decomposition of oxalates. Part VI. The decomposition and surface properties of ferric oxalate

The thermal decomposition of oxalates. Part VI. The decomposition and surface properties of ferric oxalate

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000281

Abstract

Ferric oxalate on thermal decomposition produces an oxide with a porous structure which differs according to the nature of the heat treatment. In particular, there is a marked difference between samples heated directly at temperatures around 400°C and samples heated to this temperature after previous heat treatment at 190°. This is associated with the rapidity of the transformation from an amorphous to a crystalline modification of ferric oxide at about 400°.

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